3-Cyclopropyl-6-methylpiperazin-2-one

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-cyclopropyl-6-methylpiperazin-2-one
• InChI: InChI=1S/C8H14N2O/c1-5-4-9-7(6-2-3-6)8(11)10-5/h5-7,9H,2-4H2,1H3,(H,10,11)
• InChI Key: XZQZZORUTYTUJS-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(C(=O)N1)C2CC2

Description

3-Cyclopropyl-6-methylpiperazin-2-one is a bicyclic piperazinone derivative characterized by a six-membered piperazine ring fused with a ketone group at position 2. The methyl group at position 6 contributes to moderate lipophilicity, influencing membrane permeability and pharmacokinetic properties. Piperazinones are widely explored as intermediates in drug discovery due to their structural versatility and ability to interact with biological targets such as GPCRs, enzymes, and ion channels .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropyl-6-methylpiperazin-2-one typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . Another approach involves the ring opening of aziridines under the action of N-nucleophiles .

Industrial Production Methods: Industrial production methods for piperazine derivatives, including 3-Cyclopropyl-6-methylpiperazin-2-one, often involve parallel solid-phase synthesis and photocatalytic synthesis . These methods are advantageous due to their scalability and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropyl-6-methylpiperazin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the piperazine ring can be modified with different substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide.

Reduction: Lithium aluminum hydride or sodium borohydride.

Substitution: Alkyl halides or sulfonyl chlorides under basic conditions.

Major Products Formed: The major products formed from these reactions include various substituted piperazines, which can exhibit different biological activities .

Scientific Research Applications

3-Cyclopropyl-6-methylpiperazin-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in developing new pharmaceuticals, particularly as antimicrobial agents.

Industry: Utilized in the production of various chemical intermediates and active pharmaceutical ingredients.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-6-methylpiperazin-2-one involves its interaction with specific molecular targets. For instance, derivatives of this compound have been shown to inhibit bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication and transcription . This inhibition leads to the disruption of bacterial cell processes, resulting in antimicrobial effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Physicochemical Properties

The table below compares 3-cyclopropyl-6-methylpiperazin-2-one with structurally related piperazinones and derivatives:

Compound Name	Substituents (Positions)	logP	Molecular Weight (g/mol)	Key Biological Activity
3-Cyclopropyl-6-methylpiperazin-2-one	Cyclopropyl (3), Methyl (6)	~1.8*	168.24	Under investigation (preclinical)
4-(4-Isopropylbenzyl)piperazin-1-yl	4-Isopropylbenzyl (4), Methyl	~3.5	316.45	Anticancer, GPCR modulation
6-Phenyl-3(2H)-pyridazinone	Phenyl (6), Piperazine (side)	~2.2	243.29	Antinociceptive, COX inhibition
2-[3-(4-Substituted-piperazine)propyl]pyridazinone	Piperazine-propyl (2)	~2.7	350.40	Anticancer (kinase inhibition)

*Estimated using fragment-based methods.

Functional Group Impact on Activity

• Cyclopropyl vs. Isopropyl/Aromatic Groups : The cyclopropyl group in 3-cyclopropyl-6-methylpiperazin-2-one confers rigidity and metabolic resistance compared to the flexible isopropyl chain in 4-(4-isopropylbenzyl)piperazin-1-yl derivatives. This rigidity may enhance target selectivity but reduce solubility due to increased hydrophobicity .
• Methyl vs.

Pharmacological Profiles

• Anticancer Activity : Piperazine derivatives with bulky substituents (e.g., 4-isopropylbenzyl) exhibit potent kinase inhibition (IC₅₀ ~50 nM) but suffer from off-target effects. The cyclopropyl variant’s compact structure may mitigate toxicity while retaining moderate activity .
• Central Nervous System (CNS) Targets: Smaller substituents (e.g., methyl) in 3-cyclopropyl-6-methylpiperazin-2-one suggest better blood-brain barrier penetration than pyridazinones with propyl-piperazine side chains, which show peripheral antinociceptive effects .

Biological Activity

3-Cyclopropyl-6-methylpiperazin-2-one is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

3-Cyclopropyl-6-methylpiperazin-2-one features a piperazine ring with a cyclopropyl substituent at the 3-position and a methyl group at the 6-position. Its molecular formula is $\text{C}_8\text{H}_{14}\text{N}_2\text{O}$, with a molecular weight of 154.21 g/mol.

Property	Value
Molecular Formula	C8H14N2O
Molecular Weight	154.21 g/mol
IUPAC Name	3-cyclopropyl-6-methylpiperazin-2-one
InChI Key	XZQZZORUTYTUJS-UHFFFAOYSA-N

Biological Activity

Antimicrobial Properties : Research indicates that 3-Cyclopropyl-6-methylpiperazin-2-one exhibits notable antimicrobial activity. It has been shown to inhibit bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical for bacterial DNA replication and transcription. This mechanism suggests its potential as an antimicrobial agent.

Antitumor Activity : In vitro studies have demonstrated that derivatives of this compound can induce apoptosis in various tumor cell lines. For instance, it has been evaluated against human cancer cell lines, showing significant growth inhibition at concentrations ranging from 0.025 to 2 μM .

Case Studies

• Antimicrobial Efficacy : A study highlighted the compound's effectiveness against both Gram-positive and Gram-negative bacteria, suggesting its broad-spectrum antimicrobial potential. The compound was particularly effective in inhibiting the growth of Staphylococcus aureus and Escherichia coli.
• Antitumor Effects : In a series of experiments involving different cancer cell lines, treatment with 3-Cyclopropyl-6-methylpiperazin-2-one resulted in significant reductions in cell viability, indicating its potential as a chemotherapeutic agent . The IC50 values varied among different cell lines, underscoring the compound's selective efficacy.

The biological activity of 3-Cyclopropyl-6-methylpiperazin-2-one can be attributed to its ability to interact with specific molecular targets within cells:

• Inhibition of Kinases : The compound acts as a multikinase inhibitor, affecting pathways critical for cell proliferation and survival. This action is particularly relevant in cancer therapy, where dysregulated kinase activity is common .
• Apoptosis Induction : It has been noted that the compound can induce apoptosis through the activation of intrinsic pathways, leading to programmed cell death in malignant cells .

Research Findings

Recent studies have provided insights into the structure-activity relationship (SAR) of piperazine derivatives, including 3-Cyclopropyl-6-methylpiperazin-2-one. Modifications to the piperazine ring and substituents have been shown to enhance biological activity while optimizing pharmacokinetic properties such as solubility and metabolic stability .